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Compound of Interest

Compound Name: Tellurium, butyl-ethenyl-

Cat. No.: B15426457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the organotellurium compound

"Tellurium, butyl-ethenyl-," also known as butyl vinyl telluride. Due to the limited availability of

data for this specific molecule, this guide also incorporates general principles and

methodologies from the broader field of organotellurium chemistry to offer a complete and

practical resource.

Nomenclature and Identification
"Tellurium, butyl-ethenyl-" is a unique organometalloid compound. While not extensively

documented, its nomenclature and identifiers are established in chemical databases.

Table 1: Alternative Names and Identifiers for Tellurium, butyl-ethenyl-
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Identifier Type Value

Systematic Name Tellurium, butyl-ethenyl-

Common Name Butyl vinyl telluride

CAS Registry Number 105442-63-5[1]

Molecular Formula C6H12Te[1]

Molecular Weight 211.76 g/mol [1]

IUPAC Standard InChI
InChI=1S/C6H12Te/c1-3-5-6-7-4-2/h4H,2-3,5-

6H2,1H3[1]

IUPAC Standard InChIKey GIIAWXHAKXJEEA-UHFFFAOYSA-N[1]

Physicochemical Data
Specific experimental data for "Tellurium, butyl-ethenyl-" is scarce in publicly available

literature. The primary quantitative value found is its ionization energy. For broader context, a

table of the physical properties of elemental tellurium is also provided.

Table 2: Quantitative Data for Tellurium, butyl-ethenyl-

Property Value Method Reference

Ionization Energy 7.70 eV
Photoelectron

Spectroscopy

Sinegovskaya,

Tatarinova, et al.,

1991[1]

Table 3: General Physical Properties of Elemental Tellurium
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Property Value

Appearance Silvery lustrous gray (crystalline)[2]

Standard Atomic Weight 127.60 ± 0.03[2]

Melting Point 722.66 K (449.51 °C)[2]

Boiling Point 1261 K (988 °C)[2]

Density (solid) 6240 kg m⁻³[3]

Classification Metalloid[2]

Experimental Protocols
While a specific, detailed protocol for the synthesis of "Tellurium, butyl-ethenyl-" is not readily

available, a general and widely applicable method for the preparation of vinyl tellurides can be

adapted. This involves the reaction of a telluride anion with acetylene.

This protocol is based on the general synthesis of vinyl tellurides.[1]

Objective: To synthesize "Tellurium, butyl-ethenyl-" (butyl vinyl telluride).

Reaction Scheme:

Materials:

Tellurium powder (Te)

Reducing agent (e.g., Sodium borohydride - NaBH₄)

Potassium hydroxide (KOH)

1-Bromobutane (CH₃CH₂CH₂CH₂-Br)

Acetylene gas (CH≡CH)

Solvent (e.g., Dimethyl sulfoxide - DMSO or Hexamethylphosphoramide - HMPA)
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Inert gas (Nitrogen or Argon)

Standard glassware for air-sensitive reactions (Schlenk line, septa, etc.)

Procedure:

Preparation of the Telluride Anion:

In a flame-dried Schlenk flask under an inert atmosphere, a suspension of tellurium

powder and potassium hydroxide in the chosen solvent is prepared.

A reducing agent, such as sodium borohydride, is added portion-wise to the stirred

suspension. The reaction progress is monitored by the color change of the solution,

typically to a deep reddish-purple, indicating the formation of the telluride anion (Te²⁻).

Vinylation:

The reaction flask is cooled in an ice bath.

Acetylene gas is bubbled through the solution of the telluride anion. The reaction is

typically exothermic and should be controlled by the rate of gas addition. The progress can

be monitored by thin-layer chromatography (TLC).

Alkylation:

Once the vinylation is complete, 1-bromobutane is added dropwise to the reaction mixture

at 0 °C.

The reaction is allowed to warm to room temperature and stirred until completion

(monitored by TLC).

Work-up and Purification:

The reaction mixture is quenched with water and extracted with an organic solvent (e.g.,

diethyl ether or hexane).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and the solvent is removed under reduced pressure.
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The crude product is purified by vacuum distillation or column chromatography on silica

gel to yield pure butyl vinyl telluride.

Objective: To confirm the identity and purity of the synthesized butyl vinyl telluride.

Methods:

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: To identify the chemical shifts and coupling constants of the butyl and vinyl

protons.

¹³C NMR: To identify the chemical shifts of the carbon atoms.

¹²⁵Te NMR: To observe the characteristic chemical shift of the tellurium atom, which is

highly sensitive to its chemical environment.[3][4]

Mass Spectrometry (MS):

To determine the molecular weight and fragmentation pattern of the compound, confirming

its elemental composition.

Infrared (IR) Spectroscopy:

To identify the characteristic vibrational frequencies of the C=C double bond and C-H

bonds.

Visualizations
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General Synthetic Workflow for Butyl Vinyl Telluride

Preparation of Telluride Anion

Core Reaction Steps

Purification and Characterization

Tellurium Powder

Telluride Anion (Te²⁻) Solution

Reducing Agent (e.g., NaBH4) Solvent (e.g., DMSO)

Acetylene Gas

Vinyltelluride Anion

Crude Butyl Vinyl Telluride

1-Bromobutane

Aqueous Workup & Extraction

Vacuum Distillation / Chromatography

Pure Butyl Vinyl Telluride

Spectroscopic Characterization (NMR, MS, IR)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of butyl vinyl telluride.
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While "Tellurium, butyl-ethenyl-" itself has no documented applications in drug development,

organotellurium compounds, in general, are explored for their potential therapeutic properties.

Potential Roles of Organotellurium Compounds in Drug Development

Compound Class

Key Chemical Properties

Potential Therapeutic Applications

Organotellurium Compounds
(e.g., Butyl Vinyl Telluride)

Redox Activity Enzyme Inhibition Potential Antioxidant Properties

Anticancer Agents Antimicrobial Agents Neuroprotective Agents

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15426457#alternative-names-for-tellurium-butyl-
ethenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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